Cas no 64424-12-0 (Tris(2,4-pentanedionato)lanthanum(III) Hydrate)

• Product Name: Tris(2,4-pentanedionato)lanthanum(III) Hydrate
• CAS No: 64424-12-0
• MF: C₁₅H₂₁LaO₆
• MW: 436.229147672653
• MDL: MFCD00149057
• CID: 90270
• PubChem ID: 24859531
• Update Time: 2025-08-05

Tris(2,4-pentanedionato)lanthanum(III) Hydrate Chemical and Physical Properties

Names and Identifiers

• lanthanum acetylacetonate hydrate
• Tris(2,4-pentanedionato)lanthanum(III)
• Lanthanum (III) acetylacetonate hydrate
• LANTHANUM ACETYLACETONATE
• LANTHANUM 2,4-PENTANEDIONATE, HYDRATE
• LANTHANUM (III) 2,4-PENTANEDIONATE
• 2,4-PENTANEDIONE LANTHANUM DERIVATIVE HYDRATE
• ACETYLACETONE LANTHANUM(III)HYDRATE
• TRIS(ACETYLACETONATO)LANTHANUM N-HYDRATE
• Lanthanum(III) 2,4-pentanedionate hydrate
• Tris(2,4-pentanedionato)lanthanum(III) Hydrate
• La(acac)3
• Acetylacetone Lanthanum(III) Hydrate
• Lanthanum(III) Acetylacetonate Hydrate
• C15H23LaO7
• Lanthanum(3+);(Z)-4-oxopent-2-en-2-olate;hydrate
• Tris(2,4-pentanedionato)lanthanum(III) Hydrate

• MDL： MFCD00149057
• Inchi： 1S/3C5H8O2.La/c3*1-4(6)3-5(2)7;/h3*3,6H,1-2H3;/q;;;+3/p-3/b3*4-3-;
• InChI Key： HDIBUQNJDKISLA-LNTINUHCSA-K
• SMILES： [La+3].[O-]/C(/C)=C\C(C)=O.[O-]/C(/C)=C\C(C)=O.[O-]/C(/C)=C\C(C)=O

Computed Properties

• Exact Mass: 472.06100
• Monoisotopic Mass: 457.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 90.4
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 35
• XLogP3: nothing
• Topological Polar Surface Area: 121

Experimental Properties

• Color/Form: Colorless crystals or white powder.
• Melting Point: 143°C
• Water Partition Coefficient: Insoluble in water.
• PSA: 97.36000
• LogP: 2.75170
• Solubility: Insoluble in water
• Sensitiveness: Hygroscopic

Tris(2,4-pentanedionato)lanthanum(III) Hydrate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335,H351
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-40
• Safety Instruction： S36/37/39-S49
• Hazardous Material Identification：
• Safety Term：S36/37/39
• Risk Phrases：R20/21/22

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Tris(2,4-pentanedionato)lanthanum(III) Hydrate

Tris(2,4-pentanedionato)lanthanum(III) Hydrate: A Comprehensive Overview

Tris(2,4-pentanedionato)lanthanum(III) Hydrate, with the CAS number 64424-12-0, is a compound of significant interest in the field of inorganic chemistry and materials science. This coordination complex, featuring a lanthanum(III) center coordinated to three 2,4-pentanedionato ligands, has garnered attention due to its unique structural and functional properties. The hydrate form indicates the presence of water molecules in its structure, which can influence its solubility and reactivity. In this detailed overview, we will explore the synthesis, properties, applications, and recent research developments related to this compound.

The synthesis of Tris(2,4-pentanedionato)lanthanum(III) Hydrate typically involves the reaction of lanthanum salts with 2,4-pentanedionate ligands in a suitable solvent. The choice of solvent can significantly impact the yield and purity of the product. Recent studies have shown that using polar aprotic solvents such as dimethylformamide (DMF) or acetonitrile can enhance the crystallinity and stability of the hydrate form. Additionally, the presence of water molecules in the structure can be controlled by adjusting the reaction conditions, which is crucial for applications where solubility is a key factor.

One of the most remarkable features of Tris(2,4-pentanedionato)lanthanum(III) Hydrate is its luminescent properties. The lanthanum center can be excited by UV light and emit light in the visible spectrum due to electronic transitions within the coordination sphere. This property has made it a valuable material for various optoelectronic applications, including phosphors and light-emitting diodes (LEDs). Recent research has focused on optimizing the luminescence efficiency of this compound by tuning the ligand environment and exploring different hydrate forms.

The compound also exhibits interesting magnetic properties. Lanthanum(III) ions are known to have a large ionic radius and low coordination number in many complexes, which can lead to unique magnetic behaviors. Studies have shown that Tris(2,4-pentanedionato)lanthanum(III) Hydrate can exhibit both paramagnetic and ferromagnetic properties depending on the temperature and pressure conditions. These magnetic properties make it a potential candidate for use in spintronic devices and magnetic storage systems.

In addition to its optical and magnetic properties, Tris(2,4-pentanedionato)lanthanum(III) Hydrate has found applications in catalysis. The coordination environment around the lanthanum center can be tailored to facilitate various chemical transformations. For instance, recent studies have demonstrated its use as a catalyst for organic synthesis reactions such as cross-coupling reactions and oxidation processes. The ability to modulate the reactivity of this compound by changing its coordination environment makes it a versatile tool for synthetic chemists.

The environmental impact of using Tris(2,4-pentanedionato)lanthanum(III) Hydrate is also an area of growing interest. As lanthanides are relatively rare earth elements, there is a need to develop sustainable methods for their extraction and utilization. Research has been conducted to explore bio-based routes for synthesizing this compound using renewable resources. Additionally, efforts are being made to develop processes that minimize waste and energy consumption during production.

The future prospects for Tris(2,4-pentanedionato)lanthanum(III) Hydrate are promising. With ongoing advancements in materials science and nanotechnology, new applications are continually being discovered. For example, researchers are exploring its potential use in quantum computing due to its unique electronic properties. Furthermore, its luminescent characteristics make it an attractive candidate for bioimaging applications, where it could be used as a contrast agent in medical imaging techniques.

In conclusion, Tris(2,4-pentanedionato)lanthanum(III) Hydrate is a multifaceted compound with a wide range of applications in various scientific fields. Its unique structural and functional properties make it valuable for optoelectronic devices, magnetic materials, catalysis, and environmental applications. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in technological advancements.